[(6Z,11Z,15Z,20Z)-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)

• Molecular Formula: C70H107N7O16
• Molecular Weight: 1302.6 g/mol
• IUPAC Name: 3-[18-[3-[bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]carbamoyloxy]propyl]-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentazahexacyclo[20.2.1.12,5.17,10.112,15.117,20]nonacosa-1(25),2(29),3,5,7,9,11,13,15,17,19,21,23-tridecaen-9-yl]propyl N,N-bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]carbamate
• InChI: InChI=1S/C70H107N7O16/c1-13-55-56(14-2)64-48-66-58(18-16-24-93-70(79)77(21-27-86-39-43-90-35-31-82-11)22-28-87-40-44-91-36-32-83-12)54(8)62(72-66)46-60-50(4)52(6)68(75-60)67-51(5)49(3)59(74-67)45-61-53(7)57(65(71-61)47-63(55)73-64)17-15-23-92-69(78)76(19-25-84-37-41-88-33-29-80-9)20-26-85-38-42-89-34-30-81-10/h45-48,71-73H,13-44H2,1-12H3
• InChI Key: KMXFOHJNZFXWPI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C5=NC(=CC6=C(C(=C(N6)C=C1N2)CCCOC(=O)N(CCOCCOCCOC)CCOCCOCCOC)C)C(=C5C)C)C)C)C)CCCOC(=O)N(CCOCCOCCOC)CCOCCOCCOC)CC

Description

Sapphyrin PCI-2052 is a substituted sapphyrin.

Scientific Research Applications

Structural Analysis and Characterization

• Research by Marsh (1995) presented a refined crystal structure for a related compound, diethyl {5,11,17,23-tetra-tertbutyl-26,28-bis(2-methoxyethoxy)pentacyclo-[19.3.1.1^(3,7).1^(9,13).1^(15,19)]octacosa-1(25),3,5,7(28),9,11,-13(27),15,17,19(26),21,23-dodecaene-25,27-diyldioxy}diacetate. This work provides essential details about bond lengths and angles, which are crucial for understanding the structural properties of complex organic compounds (Marsh, 1995).

Chemical Synthesis and Reactions

• Crank and Eastwood (1964) explored reactions involving ethyl orthoformate and various diols, leading to the formation of specific compounds such as 2-ethoxy-4,4,5,5-tetramethyl-1,3-dioxolan. These findings contribute to understanding the synthesis pathways of complex organic molecules, including those with structural similarities to the chemical (Crank & Eastwood, 1964).

Application in Coordination Chemistry

• The study by Sessler et al. (1993) on the synthesis and characterization of lanthanide(III) texaphyrin complexes provides insights into the potential use of complex organic compounds in coordination chemistry. This research is particularly relevant for understanding the binding and coordination properties of intricate molecules (Sessler et al., 1993).

Macrocyclic Ligand Synthesis

• Li et al. (2003) synthesized a novel dizinc(II) complex using a macrocyclic ligand. This study demonstrates the utility of complex organic molecules in forming stable metal-ligand complexes, which have various applications in catalysis and materials science (Li et al., 2003).

Crystallographic Studies

• The crystallographic study conducted by Guelzim et al. (1993) on diethyl 5,11,17,23‐tetra‐tert‐butyl‐26,28‐bis(2‐methoxyethoxy)calix[4]arene‐25,27‐bis(oxyacetate) highlights the importance of X-ray crystallography in elucidating the structure of complex organic compounds. Such structural insights are fundamental for further applications in various fields of chemistry (Guelzim et al., 1993).